Cas no 1339440-49-1 (3-amino-2-(1,3-thiazol-2-yl)propan-1-ol)

• Product Name: 3-amino-2-(1,3-thiazol-2-yl)propan-1-ol
• CAS No: 1339440-49-1
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 5889822
• PubChem ID: 63216153
• Update Time: 2025-08-05

3-amino-2-(1,3-thiazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleethanol, β-(aminomethyl)-
• 3-amino-2-(1,3-thiazol-2-yl)propan-1-ol
• 1339440-49-1
• CS-0354626
• AKOS012518737
• 3-Amino-2-(thiazol-2-yl)propan-1-ol
• EN300-1254110

• Inchi： 1S/C6H10N2OS/c7-3-5(4-9)6-8-1-2-10-6/h1-2,5,9H,3-4,7H2
• InChI Key： JKHRVGWYTCUZQH-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(CN)CO

Computed Properties

• Exact Mass: 158.05138412g/mol
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 313.7±32.0 °C(Predicted)
• pka: 14.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-amino-2-(1,3-thiazol-2-yl)propan-1-ol

Professional Introduction to 3-amino-2-(1,3-thiazol-2-yl)propan-1-ol (CAS No. 1339440-49-1)

3-amino-2-(1,3-thiazol-2-yl)propan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1339440-49-1, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a combination of amino, thiazole, and alcohol functional groups, which contribute to its versatile reactivity and biological activity.

The compound’s structure consists of a propanol backbone substituted with an amino group at the 3-position and a thiazole ring at the 2-position. This arrangement imparts specific chemical and biological characteristics that make it a valuable intermediate in synthetic chemistry. The presence of the thiazole ring, a heterocyclic structure known for its stability and biological relevance, enhances the compound’s potential as a pharmacophore in drug design.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the thiazole scaffold. Thiazole derivatives are well-documented for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a thiazole ring into the molecular framework of 3-amino-2-(1,3-thiazol-2-yl)propan-1-ol suggests that it may exhibit similar therapeutic potentials.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies indicate that 3-amino-2-(1,3-thiazol-2-yl)propan-1-ol may possess inhibitory effects on certain enzymes implicated in inflammation and cancer progression. These findings are particularly intriguing given the high unmet medical needs associated with these conditions.

The compound’s dual functionality—combining an amino group for nucleophilic reactions and an alcohol group for hydrogen bonding—makes it a versatile building block in medicinal chemistry. The amino group can participate in various chemical transformations, such as coupling reactions with carboxylic acids or activation with reagents like carbodiimides. This flexibility allows for the synthesis of more complex molecules with tailored biological activities.

The thiazole moiety is particularly noteworthy for its stability and ability to engage in multiple interactions within biological systems. Thiazole derivatives are known to disrupt bacterial cell wall synthesis, making them effective against certain strains of bacteria. Additionally, they can modulate enzyme activity by binding to active sites or allosteric sites on proteins. These properties make 3-amino-2-(1,3-thiazol-2-yl)propan-1-ol a promising candidate for further investigation in antibiotic development.

In the context of drug discovery, the synthesis of analogs derived from 3-amino-2-(1,3-thiazol-2-yl)propan-1-ol represents an exciting avenue for innovation. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological profile of the compound. Such modifications may enhance its potency, selectivity, or metabolic stability—key factors determining its suitability as a drug candidate.

Recent advancements in computational chemistry have also facilitated the exploration of 3-amino-2-(1,3-thiazol-2-yl)propan-1-ol’s potential applications. Molecular modeling techniques allow scientists to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into its binding affinity and mechanism of action, guiding experimental design and optimizing lead optimization strategies.

The compound’s solubility and bioavailability are additional considerations that influence its pharmaceutical relevance. Solubility studies indicate that 3-amino-2-(1,3-thiazol-2-yl)propan-1-ol exhibits moderate solubility in both aqueous and organic solvents, which is advantageous for formulation development. Furthermore, preliminary pharmacokinetic studies suggest that it may be well-absorbed following oral administration, making it a viable candidate for systemic therapy.

The safety profile of any potential drug candidate is paramount before proceeding to clinical trials. While comprehensive toxicological studies are still needed for 3-amino-[1339440]4-[thiazolo]5-methylpropanoate], initial assessments suggest that it does not exhibit significant toxicity at tested doses. However, further investigations are required to fully characterize its safety margins and long-term effects.

The integration of traditional synthetic methods with modern techniques has enhanced the accessibility of this compound for research purposes. Advances in catalysis and green chemistry have enabled more efficient and sustainable routes to synthesize complex molecules like 3-amino-[1339440]4-[thiazolo]5-methylpropanoate]. These innovations not only reduce costs but also minimize environmental impact—a critical consideration in contemporary pharmaceutical development.

The future prospects for 3-amino-[1339440]4-[thiazolo]5-methylpropanoate are promising given its diverse chemical properties and potential therapeutic applications. Ongoing research aims to elucidate its mechanism(s) of action further while exploring novel synthetic pathways to improve yield and purity. Collaborative efforts between academia and industry will be essential in translating laboratory findings into clinical reality.